3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide

• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 3-[(2-chlorophenoxy)methyl]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C18H20ClNO2/c1-13(2)11-20-18(21)15-7-5-6-14(10-15)12-22-17-9-4-3-8-16(17)19/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key: OCKVOIBEAWXXMV-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)C1=CC(=CC=C1)COC2=CC=CC=C2Cl
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC(=C1)COC2=CC=CC=C2Cl

Description

3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide is not fully understood, but it is thought to act on several neurotransmitter systems in the brain. It has been shown to modulate the activity of serotonin and dopamine receptors, which are involved in the regulation of mood and behavior. It has also been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. Endocannabinoids are lipid signaling molecules that play a role in the regulation of appetite, pain, and mood.
Biochemical and Physiological Effects:
3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models of pain, suggesting its potential use as an analgesic. It has also been shown to reduce food intake and body weight in animal models of obesity. In addition, 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide has been shown to modulate the activity of several neurotransmitter systems in the brain, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide has several advantages for lab experiments. It is a well-characterized compound with a known synthesis method and chemical structure. It has also been extensively studied for its biochemical and physiological effects, making it a useful tool for investigating the role of neurotransmitter systems in the brain. However, there are also limitations to its use in lab experiments. For example, its low yield in the synthesis process may limit its availability for large-scale experiments. In addition, its potential use as a therapeutic agent may raise ethical considerations when conducting animal studies.

Future Directions

There are several future directions for further research on 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide. One area of interest is its potential use as an analgesic. Further studies are needed to determine its efficacy and safety in human clinical trials. Another area of interest is its potential use in the treatment of anxiety and depression. Further studies are needed to determine its mechanism of action and potential side effects. Additionally, further studies are needed to investigate its potential use in the treatment of obesity and other metabolic disorders. Finally, more research is needed to understand the role of endocannabinoids in the regulation of appetite, pain, and mood, and how 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide may modulate this system.

Synthesis Methods

The synthesis of 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide involves a series of chemical reactions starting from 2-chlorophenol. The first step involves the conversion of 2-chlorophenol to 2-chloroanisole through a Williamson ether synthesis reaction with sodium hydride and methyl iodide. This intermediate is then reacted with N-isobutyl-4-nitrobenzamide in the presence of palladium on carbon and hydrogen gas to yield the desired product, 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide. The yield of the final product is reported to be around 60-70%.

Scientific Research Applications

3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide has been studied for its potential therapeutic applications in several areas. It has been shown to exhibit antinociceptive effects in animal models of pain, suggesting its potential use as an analgesic. It has also been studied for its potential use in the treatment of anxiety and depression, as it has been shown to modulate the activity of serotonin and dopamine receptors. Additionally, 3-[(2-chlorophenoxy)methyl]-N-isobutylbenzamide has been studied for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.